2-(Acetylamino)-3-(4-isopropylanilino)-3-oxopropanoic acid

• IUPAC Name: 2-acetamido-3-oxo-3-(4-propan-2-ylanilino)propanoic acid
• InChI: InChI=1S/C14H18N2O4/c1-8(2)10-4-6-11(7-5-10)16-13(18)12(14(19)20)15-9(3)17/h4-8,12H,1-3H3,(H,15,17)(H,16,18)(H,19,20)
• InChI Key: JYXCZHXTENFDSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C(C(=O)O)NC(=O)C
• Molecular Formula: C14H18N2O4
• DSSTOX Substance ID: DTXSID101154649
• Molecular Weight: 278.30 g/mol
• CAS RN: 551921-03-0

Description

Synthesis Analysis

The synthesis of related acetylamino acids has been described in the literature. For instance, the synthesis of (3R*,4R*)-4-acetylamino-3-(pent-3-oxy)cyclohex-1-ene-1-carboxylic acid and its isomer is achieved through a five-step process starting from the Diels–Alder cycloadduct of (E)-1-acetoxy-3-methylbuta-1,3-diene and nitroethene . This suggests that the synthesis of 2-(Acetylamino)-3-(4-isopropylanilino)-3-oxopropanoic acid could potentially involve similar multi-step organic reactions, possibly including cycloaddition, functional group transformations, and chiral resolution to achieve the desired stereochemistry.

Molecular Structure Analysis

The molecular structure of acetylamino acids is characterized by the presence of an acetylamino group, which can influence the molecule's reactivity and interaction with biological targets. The stereochemistry, as indicated by the synthesis of enantiomerically distinct isomers in paper , is also crucial for the biological activity of such compounds.

Chemical Reactions Analysis

The chemical reactivity of acetylamino acids can be inferred from the oxoammonium salts described in paper . These salts are used for the oxidation of alcohols to ketones or aldehydes, suggesting that acetylamino acids may also undergo oxidation reactions. The specificity of the reaction and the influence of catalysts like silica gel are important considerations for the chemical transformations of acetylamino acids.

Physical and Chemical Properties Analysis

While the physical and chemical properties of 2-(Acetylamino)-3-(4-isopropylanilino)-3-oxopropanoic acid are not directly reported, the properties of similar compounds can provide valuable information. For example, the oxoammonium salt described in paper is stable, nonhygroscopic, and can be easily regenerated, which could be relevant for the stability and handling of related acetylamino acids. The relative reactivities of different functional groups in these compounds are also important for understanding their behavior in chemical reactions.

Relevant Case Studies

The inhibitory action of synthesized acetylamino acids against influenza virus sialidases, as reported in paper , is a relevant case study. This demonstrates the potential biological activity and application of such compounds in medicinal chemistry. The moderate potency of the synthesized acids against influenza A sialidase suggests that similar compounds could be explored for antiviral properties.

Scientific Research Applications

Synthesis and Chemical Applications

• Novel Series of α-Ketoamide Derivatives Synthesis : OxymaPure, an additive in the carbodiimide (DIC) approach, was utilized for synthesizing a series of α-ketoamide derivatives, including 4-[2-(2-acetylaminophenyl)-2-oxo-acetylamino]benzoyl amino acid ester derivatives. These compounds were synthesized with high purity and yield, showcasing the chemical versatility of related compounds (El‐Faham et al., 2013).

• Reactions with Aliphatic Amines : Research has shown that reactions of similar compounds with aliphatic amines can lead to the formation of distinct products, highlighting their potential in synthesizing diverse chemical structures (Matsumura et al., 1976).

Pharmaceutical and Biological Applications

• Heterocyclic Compound Synthesis : The compound has been used as a starting material for synthesizing various heterocyclic compounds. These include pyridazinone, furanone, and oxazin-5-one, among others, indicating its importance in pharmaceutical chemistry (El-Hashash & Rizk, 2016).

• Metabolite Identification in Biochemistry : The compound has been involved in studies for identifying metabolites in biological systems, such as in rat urine, using techniques like NMR and mass spectrometry. This reflects its relevance in understanding metabolic processes (Banijamali et al., 1999).

• Synthesis of Unusual Amino Acids : It has also been used in the synthesis of rare amino acids, which are significant in biochemistry and pharmacology. For example, unusual amino acids synthesized using similar compounds have shown potential as building blocks in complex biological molecules (Kirihata et al., 1995).

Environmental and Analytical Chemistry

• Advanced Oxidation Chemistry : Studies have explored the advanced oxidation chemistry of related compounds, indicating its potential application in environmental chemistry and analysis (Vogna et al., 2002).

• Quantitative Bioanalytical Methods : The compound has been involved in establishing quantitative bioanalytical methods for acetylcholinesterase inhibitors, demonstrating its utility in analytical chemistry (Nemani et al., 2018).

Safety and Hazards

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Future Directions

As these compounds are part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers, they might be used in future research to discover new reactions, syntheses, or applications.